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Compound of Interest

Compound Name: Tert-butyl 2-iodobenzoate

Cat. No.: B169172 Get Quote

An In-depth Technical Guide to the Stability and Storage of Tert-butyl 2-iodobenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and storage of tert-butyl 2-
iodobenzoate, a key intermediate in organic synthesis. Due to its role in the formation of

complex organic molecules, including pharmaceuticals, a thorough understanding of its

handling and storage is paramount to ensure experimental reproducibility and safety.

Chemical and Physical Properties
Tert-butyl 2-iodobenzoate is a white crystalline solid. Its bulky tert-butyl group influences its

steric properties and reactivity compared to other iodobenzoates.[1] The presence of the iodine

atom makes it a versatile intermediate for various chemical transformations.

Table 1: Physical and Chemical Data for Tert-butyl 2-iodobenzoate
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Property Value Source

CAS Number 110349-26-3 [2]

Molecular Formula C₁₁H₁₃IO₂ [2]

Molecular Weight 304.12 g/mol [2]

Appearance White crystalline solid Smolecule

Solubility Soluble in organic solvents Smolecule

Stability and Storage
Proper storage of tert-butyl 2-iodobenzoate is crucial to maintain its integrity and prevent

degradation. While one Safety Data Sheet (SDS) notes that its chemical stability is "Not

Determined," specific storage recommendations from suppliers provide clear guidance for

maintaining its quality.[3]

Table 2: Recommended Storage and Handling Conditions

Parameter Recommendation Source

Storage Temperature 2-8°C [2]

Storage Conditions
Keep in a dark place, sealed in

a dry environment.
[2]

Transportation
Cold-chain transportation is

recommended.
[2]

Incompatibilities
Strong oxidizing agents, strong

bases.

Inferred from general chemical

principles

Handling

Handle in a well-ventilated

laboratory following standard

safety procedures.

Smolecule

It is advisable to store the compound under an inert atmosphere, although this is not explicitly

stated in the available literature, it is a general good practice for aryl iodides to prevent
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potential oxidative degradation over long-term storage.

Reactivity and Inferred Stability
The reactivity of tert-butyl 2-iodobenzoate in various chemical reactions provides insight into

its stability under different conditions. It is frequently used in coupling reactions, such as the

Suzuki-Miyaura reaction, and in the formation of Grignard reagents, which demonstrates its

stability in the presence of various reagents and solvents at elevated temperatures for

extended periods.

For instance, it has been shown to be stable in a reaction mixture heated to 110°C overnight in

a sealed tube. This suggests a significant degree of thermal stability, at least in the short term,

in the presence of other reagents.

Experimental Protocols
While specific studies detailing the stability assessment of tert-butyl 2-iodobenzoate are not

readily available, the following experimental protocols describe its use as a reactant, which

implicitly provides information on its stability under these conditions.

General Procedure for Use in a Suzuki-Miyaura Coupling
Reaction
This protocol is a generalized procedure based on the common application of tert-butyl 2-
iodobenzoate in organic synthesis.[1]

Inert Atmosphere: The reaction vessel is charged with tert-butyl 2-iodobenzoate, a boronic

acid derivative, a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., K₂CO₃). The vessel

is then purged with an inert gas (e.g., argon or nitrogen).

Solvent Addition: An appropriate degassed solvent (e.g., toluene, DMF, or a mixture of

solvents) is added to the reaction vessel.

Heating: The reaction mixture is heated to a temperature typically ranging from 80°C to

110°C.
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Monitoring: The reaction progress is monitored by a suitable analytical technique (e.g., TLC,

GC-MS, or LC-MS).

Work-up: Upon completion, the reaction is cooled to room temperature, and a standard

aqueous work-up is performed to isolate the product.

Logical Workflows and Diagrams
The following diagrams illustrate the logical workflow for the storage and use of tert-butyl 2-
iodobenzoate.
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Caption: Recommended storage and handling workflow for tert-butyl 2-iodobenzoate.
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Caption: Logical workflow for a typical Suzuki-Miyaura coupling reaction.

Conclusion
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While comprehensive, quantitative stability data for tert-butyl 2-iodobenzoate is not widely

published, the available information from suppliers and its demonstrated utility in a range of

chemical reactions allow for the formulation of reliable storage and handling guidelines.

Adherence to the recommended conditions of refrigerated storage in a dark, dry, and sealed

environment is key to preserving the quality of this important synthetic intermediate. Its

robustness in various reaction conditions further attests to its stability for practical laboratory

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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